Cas no 2228178-88-7 (5-(3-methoxypyridin-2-yl)-1,3-oxazol-2-amine)

• Product Name: 5-(3-methoxypyridin-2-yl)-1,3-oxazol-2-amine
• CAS No: 2228178-88-7
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 6034816
• PubChem ID: 165758514
• Update Time: 2025-07-25

5-(3-methoxypyridin-2-yl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-methoxypyridin-2-yl)-1,3-oxazol-2-amine
• 2-Oxazolamine, 5-(3-methoxy-2-pyridinyl)-
• EN300-1767065
• 2228178-88-7

• Inchi： 1S/C9H9N3O2/c1-13-6-3-2-4-11-8(6)7-5-12-9(10)14-7/h2-5H,1H3,(H2,10,12)
• InChI Key： WCUHOQRVHRQXPD-UHFFFAOYSA-N
• SMILES： O1C(C2=NC=CC=C2OC)=CN=C1N

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• Density: 1.272±0.06 g/cm3(Predicted)
• Boiling Point: 347.8±50.0 °C(Predicted)
• pka: 3.73±0.10(Predicted)

Additional information on 5-(3-methoxypyridin-2-yl)-1,3-oxazol-2-amine

Introduction to Compound with CAS No. 2228178-88-7 and Product Name: 5-(3-methoxypyridin-2-yl)-1,3-oxazol-2-amine

The compound with the CAS number 2228178-88-7 and the product name 5-(3-methoxypyridin-2-yl)-1,3-oxazol-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a pyridine ring and an oxazole moiety in its molecular structure suggests a high degree of versatility, making it a valuable candidate for further research and development.

Structurally, the compound consists of a 5-(3-methoxypyridin-2-yl)-1,3-oxazol-2-amine core, which combines the electron-donating properties of the methoxy group with the aromatic stability of the pyridine ring. The oxazole ring, known for its bioisosteric properties with other heterocycles such as thiazole and pyrazole, contributes to the compound's potential interaction with biological targets. This structural motif has been extensively studied in medicinal chemistry due to its ability to modulate various biological pathways.

In recent years, there has been a surge in research focused on developing novel small molecules that can interact with biological targets in innovative ways. The 5-(3-methoxypyridin-2-yl)-1,3-oxazol-2-amine scaffold has emerged as a promising candidate for this purpose. Its dual functionality allows for the design of molecules that can simultaneously engage multiple binding sites on a target protein, leading to enhanced efficacy and reduced side effects.

One of the most exciting aspects of this compound is its potential application in the treatment of various diseases. For instance, studies have shown that derivatives of oxazole-containing compounds can exhibit potent anti-inflammatory and anti-cancer properties. The methoxypyridine moiety further enhances these effects by improving solubility and bioavailability. These characteristics make 5-(3-methoxypyridin-2-yl)-1,3-oxazol-2-amine an attractive candidate for further exploration in drug discovery programs.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methoxy group at the 3-position of the pyridine ring is particularly critical, as it significantly influences the compound's electronic properties and biological activity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies have revealed that 5-(3-methoxypyridin-2-yl)-1,3-oxazol-2-amine can form stable interactions with various biological targets through hydrogen bonding and hydrophobic interactions. These insights have guided the design of more potent derivatives with improved pharmacokinetic profiles.

In clinical settings, the potential therapeutic applications of this compound are being actively investigated. Preclinical studies have demonstrated its efficacy in models of inflammation and cancer, paving the way for human trials. The combination of its structural features and observed biological activity makes it a promising candidate for therapeutic intervention.

The development of new pharmaceuticals is a complex process that requires extensive testing to ensure safety and efficacy. However, compounds like 5-(3-methoxypyridin-2-yl)-1,3-oxazol-2-amine offer a ray of hope by providing novel scaffolds for drug discovery. Their unique structural features allow for innovative approaches to targeting diseases that are currently difficult to treat.

As research continues to uncover new applications for this compound, it is likely that its significance in pharmaceutical chemistry will only grow. The combination of its structural versatility and biological activity makes it a cornerstone in the development of next-generation therapeutics. Future studies will focus on optimizing its pharmacokinetic properties and exploring new therapeutic indications.

In conclusion, 5-(3-methoxypyridin-2-yl)-1,3-oxazol-2-amine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable candidate for further research and development. As our understanding of its biology expands, so too will its role in addressing some of humanity's most pressing health challenges.